4-[4-(4-carbamimidoyl-2-nitro-phenoxy)butoxy]-3-nitro-benzenecarboximi damide
4-[4-(4-carbamimidoyl-2-nitro-phenoxy)butoxy]-3-nitro-benzenecarboximi damide
Brand Name:
Vulcanchem
CAS No.:
125880-76-4
VCID:
VC0154271
InChI:
InChI=1S/C18H20N6O6/c19-17(20)11-3-5-15(13(9-11)23(25)26)29-7-1-2-8-30-16-6-4-12(18(21)22)10-14(16)24(27)28/h3-6,9-10H,1-2,7-8H2,(H3,19,20)(H3,21,22)
SMILES:
C1=CC(=C(C=C1C(=N)N)[N+](=O)[O-])OCCCCOC2=C(C=C(C=C2)C(=N)N)[N+](=O)[O-]
Molecular Formula:
C18H20N6O6
Molecular Weight:
416.4 g/mol
4-[4-(4-carbamimidoyl-2-nitro-phenoxy)butoxy]-3-nitro-benzenecarboximi damide
CAS No.: 125880-76-4
Main Products
VCID: VC0154271
Molecular Formula: C18H20N6O6
Molecular Weight: 416.4 g/mol
![4-[4-(4-carbamimidoyl-2-nitro-phenoxy)butoxy]-3-nitro-benzenecarboximi damide - 125880-76-4](/images/no_structure.jpg)
| CAS No. | 125880-76-4 |
|---|---|
| Product Name | 4-[4-(4-carbamimidoyl-2-nitro-phenoxy)butoxy]-3-nitro-benzenecarboximi damide |
| Molecular Formula | C18H20N6O6 |
| Molecular Weight | 416.4 g/mol |
| IUPAC Name | 4-[4-(4-carbamimidoyl-2-nitrophenoxy)butoxy]-3-nitrobenzenecarboximidamide |
| Standard InChI | InChI=1S/C18H20N6O6/c19-17(20)11-3-5-15(13(9-11)23(25)26)29-7-1-2-8-30-16-6-4-12(18(21)22)10-14(16)24(27)28/h3-6,9-10H,1-2,7-8H2,(H3,19,20)(H3,21,22) |
| Standard InChIKey | OBQWWXNDQGRMTM-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(=N)N)[N+](=O)[O-])OCCCCOC2=C(C=C(C=C2)C(=N)N)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=C(C=C1C(=N)N)[N+](=O)[O-])OCCCCOC2=C(C=C(C=C2)C(=N)N)[N+](=O)[O-] |
| Synonyms | 4-[4-(4-carbamimidoyl-2-nitro-phenoxy)butoxy]-3-nitro-benzenecarboximi damide |
| PubChem Compound | 147911 |
| Last Modified | Nov 11 2021 |
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